Cas no 868218-98-8 (1-(4-chlorobenzenesulfonyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-chlorobenzenesulfonyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868218-98-8
• MF: C₁₆H₁₄ClN₃O₄S₂
• MW: 411.883059978485
• CID: 6283117
• PubChem ID: 2148837
• Update Time: 2025-07-18

1-(4-chlorobenzenesulfonyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1-(4-chlorophenyl)sulfonyl-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole
• 1-(4-chlorobenzenesulfonyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 868218-98-8
• AKOS024609805
• F1804-0292
• 1-((4-chlorophenyl)sulfonyl)-2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14ClN3O4S2/c17-13-4-6-15(7-5-13)26(23,24)19-9-8-18-16(19)25-11-12-2-1-3-14(10-12)20(21)22/h1-7,10H,8-9,11H2
• InChI Key： FLQSTOJGVDUXDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C(=NCC1)SCC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 411.0114260g/mol
• Monoisotopic Mass: 411.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chlorobenzenesulfonyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-98-8)

1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, with the CAS number 868218-98-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a chlorobenzenesulfonyl group and a nitrophenylmethylsulfanyl moiety, contribute to its distinct pharmacological profile.

The synthesis of 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the imidazole ring through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequently, the chlorobenzenesulfonyl and nitrophenylmethylsulfanyl groups are introduced through selective functional group transformations. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of key metabolic pathways.

In addition to its antifungal properties, 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also been investigated for its potential as an antibacterial agent. Studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial cell wall synthesis enzymes and DNA gyrase.

The anti-inflammatory properties of 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole have also been explored in preclinical models. Research indicates that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacological profile of 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its pharmacokinetics, metabolism, and safety profile. For example, animal studies have shown that the compound is well-tolerated at therapeutic doses and exhibits good oral bioavailability.

The potential clinical applications of 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole are currently being evaluated in various phases of clinical trials. Early results from Phase I trials have shown promising safety and efficacy profiles, paving the way for more advanced clinical studies. The compound's unique combination of antifungal, antibacterial, and anti-inflammatory activities makes it a versatile candidate for addressing multiple therapeutic needs.

In conclusion, 1-(4-Chlorobenzenesulfonyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-98-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the field of medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.